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Introduction

4-Methoxyindole-2-carboxylic acid, a substituted indole derivative, serves as a valuable
building block in medicinal chemistry and materials science. Its unique electronic and structural
characteristics, conferred by the electron-donating methoxy group on the indole scaffold, make
it a compound of significant interest for the development of novel therapeutic agents and
functional materials. A thorough understanding of its physical properties is paramount for its
effective utilization, influencing everything from reaction kinetics and purification strategies to
solid-state formulation and bioavailability.

This in-depth technical guide provides a comprehensive overview of the core physical
properties of 4-methoxyindole-2-carboxylic acid. Moving beyond a simple datasheet, this
document delves into the causality behind its observed characteristics, offers detailed protocols
for experimental determination, and contextualizes its properties through comparisons with
related indole derivatives.

l. Core Physicochemical & Thermal Properties

The fundamental physical constants of a compound govern its behavior in various states and
are critical for process design and quality control.
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Molecular Identity and Structure

e IUPAC Name: 4-methoxy-1H-indole-2-carboxylic acid[1][2]

CAS Number: 103260-65-7[1][2]

Molecular Formula: C10HaNO3[1][2]

Molecular Weight: 191.18 g/mol [2]

INChl Key: ZZAVIQXQBBOHBB-UHFFFAOYSA-N[1][2]

The molecule's structure, featuring a planar indole ring system, a carboxylic acid functional
group, and a methoxy substituent, dictates its polarity, potential for hydrogen bonding, and
aromatic interactions.

Thermal Properties

The thermal stability and phase transition temperatures are critical parameters for handling,
storage, and formulation.

Property Value Source(s)
Melting Point 234-235 °C [1]
Boiling Point 447.6 °C (at 760 mmHg) [1]

Solid, off-white to light brown
Appearance _ [1]13]
crystalline powder

The high melting point is indicative of a stable crystal lattice, likely stabilized by strong
intermolecular hydrogen bonds involving the carboxylic acid and indole N-H groups, as well as
-1t stacking of the aromatic rings.

Density

Property Value Source(s)

Density 1.381 g/cm3
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This value is typical for a dense, crystalline organic solid.

Il. Solubility Profile and Acidity

The solubility and acid-base properties are fundamental to the compound's application in both
synthetic and biological systems.

Solubility

Specific quantitative solubility data for 4-methoxyindole-2-carboxylic acid is not readily
available in the peer-reviewed literature. However, its solubility profile can be inferred from its
structure and by comparison with the parent compound, indole-2-carboxylic acid.

e Agueous Solubility: Expected to be low. The hydrophobic indole ring system is the dominant
feature, likely making it poorly soluble in water, especially at a neutral pH where the
carboxylic acid is not fully ionized.[4]

e Organic Solvent Solubility: The compound is expected to show good solubility in polar aprotic
solvents like dimethyl sulfoxide (DMSQO) and in alcohols like methanol and ethanol.[4][5] This
is due to the ability of these solvents to act as hydrogen bond donors or acceptors,
effectively solvating the carboxylic acid and indole N-H groups. For instance, the parent 4-
methoxyindole is noted to form a clear solution when dissolved at 5% in ethanol.[3] The
unsubstituted indole-2-carboxylic acid is also soluble in DMSO and methanol.[5]

Causality: The solubility is a balance between the energy required to break the crystal lattice
forces and the energy gained from solvent-solute interactions. The strong intermolecular forces
suggested by the high melting point necessitate polar, hydrogen-bonding solvents to achieve
significant dissolution.

Acidity (pKa)

An experimental pKa value for 4-methoxyindole-2-carboxylic acid has not been definitively
reported. However, an estimation can be made based on related structures. The pKa of the
parent indole-2-carboxylic acid is approximately 4.44.[5] The methoxy group at the 4-position is
electron-donating through resonance, which would slightly increase the electron density on the
indole ring and the carboxylate conjugate base. This effect is generally expected to slightly
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decrease the acidity, resulting in a marginally higher pKa value compared to the unsubstituted
parent compound. Therefore, a pKa in the range of 4.5 - 5.0 is a reasonable prediction.

Experimental Protocol: pKa Determination by
Potentiometric Titration

This protocol provides a robust method for determining the pKa of a weak acid like 4-
methoxyindole-2-carboxylic acid.

Principle: A solution of the acid is titrated with a strong base of known concentration. The pH of
the solution is monitored as a function of the volume of titrant added. The pKa is the pH at
which the acid is half-neutralized (i.e., at the half-equivalence point).

Methodology:

e Preparation:
o Calibrate a pH meter using standard buffers (e.g., pH 4, 7, and 10).
o Prepare a standard solution of carbonate-free 0.1 M NaOH.

o Accurately weigh a sample of 4-methoxyindole-2-carboxylic acid and dissolve it in a
suitable co-solvent if necessary (e.g., a methanol/water mixture) to create a solution of
known concentration (e.g., 1-10 mM).

o Titration:

o

Place a known volume of the analyte solution in a beaker with a magnetic stir bar.

o

Immerse the calibrated pH electrode and a temperature probe into the solution.

Add the standardized NaOH solution in small, precise increments using a burette.

[¢]

[¢]

After each addition, allow the pH reading to stabilize and record the pH and the total
volume of titrant added.

o Data Analysis:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b034320?utm_src=pdf-body
https://www.benchchem.com/product/b034320?utm_src=pdf-body
https://www.benchchem.com/product/b034320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Plot the measured pH versus the volume of NaOH added.

o Determine the equivalence point (the point of steepest inflection) from the titration curve,
often by examining the first or second derivative of the plot.

o The half-equivalence point is the volume of titrant that is exactly half of the volume at the
equivalence point.

o The pH of the solution at the half-equivalence point is equal to the pKa of the acid.
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Caption: The potential for polymorphism in the solid state.

V. Safety and Handling

4-Methoxyindole-2-carboxylic acid should be handled with appropriate laboratory
precautions.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation). [2][6]* Precautionary Statements: P261 (Avoid
breathing dust), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing). * Storage:
Keep in a dark place under an inert atmosphere at room temperature. [6] Always consult the
latest Safety Data Sheet (SDS) from the supplier before handling the compound.

VI. Conclusion

This guide has synthesized the available data on the physical properties of 4-methoxyindole-
2-carboxylic acid, providing a robust framework for its scientific and developmental
applications. While core thermal and spectroscopic features are established, the lack of public
data on its specific solubility, pKa, and crystal structure highlights areas for future investigation.
The documented polymorphism of its 5-methoxy isomer serves as a critical cautionary tale,
emphasizing the need for thorough solid-state characterization to ensure reproducibility and
control in any research or development endeavor involving this versatile molecule. The
provided experimental protocols offer a pathway for researchers to elucidate these currently
unreported yet crucial physical parameters.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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